Cas no 454-67-1 (3-fluoro-5-(trifluoromethyl)aniline)
3-Fluoro-5-(trifluoromethyl)aniline is a fluorinated aromatic amine with the molecular formula C₇H₅F₄N. This compound features both a fluorine substituent and a trifluoromethyl group on the aniline ring, imparting unique electronic and steric properties. Its structural characteristics make it a valuable intermediate in pharmaceutical and agrochemical synthesis, particularly in the development of active ingredients requiring enhanced metabolic stability and lipophilicity. The presence of multiple fluorine atoms also contributes to its utility in materials science, where it may serve as a building block for advanced polymers or liquid crystals. High purity grades are available to meet stringent research and industrial requirements.
454-67-1 structure
Product Name:3-fluoro-5-(trifluoromethyl)aniline
CAS No:454-67-1
MF:C7H5F4N
MW:179.11491560936
MDL:MFCD00061315
CID:37498
PubChem ID:2735913
Update Time:2025-06-07
3-fluoro-5-(trifluoromethyl)aniline Chemical and Physical Properties
Names and Identifiers
-
- 3-amino-5-fluorobenzotrifluoride
- 3-Fluoro-5-(trifluoromethyl)aniline
- (3-Fluoro-5-trifluoromethylphenyl)amine
- 3-Fluoro-5-trifluoromethylaniline
- Benzenamine, 3-fluoro-5-(trifluoromethyl)-
- 3-Fluoro-5-trifluoromethyl-phenylamine
- FT-0615003
- 3-fluoro-5-trifluorobenzenamine
- 3-Fluoro-5-(trifluoromethyl)-aniline
- A19767
- EN300-160516
- J-511650
- DTXSID30371018
- 3-Fluoro-5-trifluoromethyl-aniline
- AKOS006229593
- 3-Fluoro-5-(trifluoromethyl)aniline, AldrichCPR
- AC-3697
- PS-8551
- 5-fluoro-3-(trifluoromethyl)aniline
- SCHEMBL131491
- 454-67-1
- 3-Fluoro-5-trifluoromethyl-phenylamine;3-Fluoro-5-(trifluoromethyl)aniline
- CL8428
- SY038241
- AM20060175
- CS-W017289
- MFCD00061315
- 3-Amino-5-fluorobenzotrifluoride;3-fluoro-5-trifluoromethylaniline
- 630-613-4
- DTXCID00322052
- 3-fluoro-5-(trifluoromethyl)aniline
-
- MDL： MFCD00061315
- Inchi： 1S/C7H5F4N/c8-5-1-4(7(9,10)11)2-6(12)3-5/h1-3H,12H2
- InChI Key： WQKQODZOQAFYPR-UHFFFAOYSA-N
- SMILES： FC(C1C=C(C=C(C=1)N)F)(F)F
Computed Properties
- Exact Mass: 179.03600
- Monoisotopic Mass: 179.036
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 12
- Rotatable Bond Count: 1
- Complexity: 156
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: nothing
- XLogP3: 2.2
- Topological Polar Surface Area: 26A^2
Experimental Properties
- Color/Form: Not determined
- Density: 1.383
- Boiling Point: 186.8 °C at 760 mmHg
- Flash Point: 75 °C
- Refractive Index: 1.456
- PSA: 26.02000
- LogP: 3.00790
- Solubility: Not determined
3-fluoro-5-(trifluoromethyl)aniline Security Information
-
Symbol:
- Signal Word：Warning
- Hazard Statement： H311,H302,H332,H315,H319,H227
-
Warning Statement：
P280H,P305
P351
P338,P309,P310 - Hazard Category Code： 20/21/22-36/37/38
- Safety Instruction： S26; S36/37/39
-
Hazardous Material Identification：
- HazardClass：6.1
- Risk Phrases：R20/21/22
3-fluoro-5-(trifluoromethyl)aniline Customs Data
- HS CODE：2921420090
- Customs Data：
China Customs Code:
2921420090Overview:
2921420090 Other aniline derivatives and their salts. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%
Declaration elements:
Product Name, component content, use to
Summary:
HS:2921420090 aniline derivatives and their salts VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%
3-fluoro-5-(trifluoromethyl)aniline Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A013006278-1g |
3-Fluoro-5-(trifluoromethyl)aniline |
454-67-1 | 97% | 1g |
$1445.30 | 2023-09-01 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBTYC0958-5 G |
3-fluoro-5-(trifluoromethyl)aniline |
454-67-1 | 95% | 5g |
¥ 250.00 | 2021-05-07 | |
| Chemenu | CM118620-25g |
3-Fluoro-5-(trifluoromethyl)aniline |
454-67-1 | 95+% | 25g |
$107 | 2021-06-17 | |
| Chemenu | CM118620-100g |
3-Fluoro-5-(trifluoromethyl)aniline |
454-67-1 | 95+% | 100g |
$281 | 2021-06-17 | |
| Apollo Scientific | PC1075-5g |
3-Amino-5-fluorobenzotrifluoride |
454-67-1 | 98% | 5g |
£23.00 | 2025-02-19 | |
| Apollo Scientific | PC1075-25g |
3-Amino-5-fluorobenzotrifluoride |
454-67-1 | 98% | 25g |
£70.00 | 2025-02-19 | |
| Apollo Scientific | PC1075-100g |
3-Amino-5-fluorobenzotrifluoride |
454-67-1 | 98% | 100g |
£311.00 | 2023-09-02 | |
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | F810029-1g |
3-Fluoro-5-(trifluoromethyl)aniline |
454-67-1 | 97% | 1g |
￥125.00 | 2022-01-10 | |
| SHANG HAI YI EN HUA XUE JI SHU Co., Ltd. | R016342-1g |
3-fluoro-5-(trifluoromethyl)aniline |
454-67-1 | 97% | 1g |
￥46 | 2024-05-23 | |
| SHANG HAI YI EN HUA XUE JI SHU Co., Ltd. | R016342-5g |
3-fluoro-5-(trifluoromethyl)aniline |
454-67-1 | 97% | 5g |
￥203 | 2024-05-23 |
3-fluoro-5-(trifluoromethyl)aniline Related Literature
-
Denis V. Korchagin,Elena A. Yureva,Alexander V. Akimov,Eugenii Ya. Misochko,Gennady V. Shilov,Artem D. Talantsev,Roman B. Morgunov,Alexander A. Shakin,Sergey M. Aldoshin,Boris S. Tsukerblat Dalton Trans., 2017,46, 7540-7548
-
Marcin Czapla,Jack Simons Phys. Chem. Chem. Phys., 2018,20, 21739-21745
-
Yukiya Kitayama Polym. Chem., 2014,5, 2784-2792
-
Tengfei Yu,Yuehan Wu,Wei Li,Bin Li RSC Adv., 2014,4, 34134-34143
454-67-1 (3-fluoro-5-(trifluoromethyl)aniline) Related Products
- 499-08-1(3-Fluoro-5-nitrotoluene)
- 401-99-0(3,5-Dinitrobenzotrifluoride)
- 402-54-0(1-Nitro-4-(trifluoromethyl)benzene)
- 328-75-6(3,5-Bis(Trifluoromethyl)nitrobenzene)
- 367-86-2(4-Fluoro-3-nitrobenzotrifluoride)
- 401-94-5(3-Nitro-5-(trifluoromethyl)aniline)
- 454-73-9(3-Fluoro-5-nitrobenzotrifluoride)
- 101646-01-9(1,2-Difluoro-3-nitro-5-(trifluoromethyl)benzene)
- 400-74-8(2-Fluoro-5-nitrobenzotrifluoride)
- 393-76-0(Benzene,2-fluoro-1,3-dinitro-5-(trifluoromethyl)-)
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